2-Methyl-2-(5-cyano-2-pyridyloxy)propionic Acid

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 2-(5-cyanopyridin-2-yl)oxy-2-methylpropanoic acid
• InChI: InChI=1S/C10H10N2O3/c1-10(2,9(13)14)15-8-4-3-7(5-11)6-12-8/h3-4,6H,1-2H3,(H,13,14)
• InChI Key: ZMRBPRUQMAFRPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)OC1=NC=C(C=C1)C#N

Description

2-Methyl-2-(5-cyano-2-pyridyloxy)propionic Acid is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of methyl 2-methyl-2-(5-cyano-2-pyridyloxy)propionate (12 mg) in tetrahydrofuran (2 mL) and water (1 mL) was added lithium hydroxide monohydrate (10 mg). After stirring at room temperature overnight, the reaction mixture was acidified with 1 N hydrochloric acid, and the resulting mixture was partitioned between water (50 mL) and ethyl acetate (50 mL). The organic layer was separated, washed with water and brine, dried over sodium sulfate, filtered and concentrated to dryness to give the title compound. 1H NMR (500 MHz, CD3OD): δ 8.23 (d, 1H), 7.96 (dd, 1H), 6.91 (d, 1H), 1.64 (s, 6H).